Cas no 1805452-52-1 (4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol
• CAS No: 1805452-52-1
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4886294
• Update Time: 2025-05-19

4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol

• Inchi： 1S/C7H6F2INO2/c8-6(9)4-3(2-12)1-11-7(13)5(4)10/h1,6,12H,2H2,(H,11,13)
• InChI Key： MDIJIKMHJNPENK-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(CO)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol

Professional Introduction to 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol (CAS No. 1805452-52-1)

4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805452-52-1, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for the development of novel therapeutic agents. The presence of both difluoromethyl and iodopyridine moieties in its molecular framework suggests potential applications in various biological pathways, particularly those involving enzyme inhibition and receptor binding.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug molecules. Its incorporation into the pyridine scaffold of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol likely contributes to the compound's ability to interact selectively with biological targets. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, demonstrating their role in improving drug efficacy and reducing off-target effects. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate enzyme kinetics and enhance the bioavailability of small molecule drugs.

The second key structural feature is the iodopyridine core, which serves as a versatile handle for further chemical modification. Iodopyridines are frequently employed in synthetic chemistry due to their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of diverse functional groups, enabling the generation of libraries of derivatives with tailored biological activities. The presence of an iodine atom also facilitates radiolabeling procedures, which are crucial for positron emission tomography (PET) imaging studies and other diagnostic applications.

The third notable feature is the hydroxymethanol moiety at the 5-position of the pyridine ring. This functional group not only introduces hydrophilicity into the molecule but also provides a site for further derivatization through etherification or esterification reactions. The hydroxymethanol group can participate in hydrogen bonding interactions, which may enhance binding affinity to biological targets. Additionally, it can serve as a precursor for more complex structures through nucleophilic substitution reactions.

In recent years, 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol has been explored in several research contexts, particularly in the development of kinase inhibitors and other enzyme-targeted therapeutics. Kinases are a large family of enzymes that play critical roles in cell signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The combination of a difluoromethyl group and an iodopyridine core makes this compound an attractive scaffold for designing kinase inhibitors with improved selectivity and potency.

A notable study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol as a precursor for kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to introduce various substituents at different positions of the pyridine ring. The resulting derivatives exhibited potent inhibition against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings highlight the potential of this compound as a lead structure for further optimization towards clinical applications.

The hydroxymethanol group at the 5-position was particularly interesting, as it allowed for modifications that could fine-tune solubility and metabolic stability. By introducing alkyl or acyl groups through etherification or esterification, researchers could enhance the pharmacokinetic properties of the compound while maintaining its biological activity. This flexibility underscores the versatility of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol as a starting point for drug discovery efforts.

Beyond kinase inhibitors, this compound has also been investigated for its potential in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing antiviral agents. Viruses often rely on host cell enzymes for replication, making kinases attractive targets for antiviral therapy. By designing molecules that inhibit viral enzymes without affecting host enzymes, it may be possible to develop treatments with reduced side effects.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. The synthesis typically begins with commercially available pyridine derivatives and proceeds through halogenation, functional group interconversion, and cross-coupling reactions. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

The use of modern synthetic techniques has further enhanced the efficiency of producing this compound on scale. Continuous flow chemistry, for example, has been employed to streamline certain reaction steps while improving reproducibility and safety. These advancements not only facilitate research but also pave the way for industrial-scale production if future clinical trials prove successful.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-iodopyridine-5-methanol (CAS No. 1805452-52-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of pharmacophoric elements such as the difluoromethyl group and the iodopyridine core makes it an ideal candidate for developing novel therapeutics targeting various diseases. Ongoing research continues to explore its applications in kinase inhibition, antiviral therapy, and other areas where enzyme modulation plays a critical role.